1-(Methoxycarbonyl)-1-(tert-butoxycarbonyl)cyclopent-3-ene

• Molecular Formula: C12H18O4
• Molecular Weight: 226.27 g/mol
• IUPAC Name: 1-O'-tert-butyl 1-O-methyl cyclopent-3-ene-1,1-dicarboxylate
• InChI: InChI=1S/C12H18O4/c1-11(2,3)16-10(14)12(9(13)15-4)7-5-6-8-12/h5-6H,7-8H2,1-4H3
• InChI Key: XGKDJQNPIANIKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1(CC=CC1)C(=O)OC

Description

1-(Methoxycarbonyl)-1-(tert-butoxycarbonyl)cyclopent-3-ene is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Add a solution of t-butyl methylmalonate (129 g, 0.75 mol) in THF (385 mL) to a slurry of LiH (14.9 g, 1.875 mol) in THF (900 mL) and N,N-dimethylpropylene urea (DMPU, 155 g, 1.2 mol) over 30 minutes while maintaining the temperature at 0-5° C. Heat the reaction mixture to 65° C. and add a solution of cis-1,4-dichloro-2-butene (95%, 100 g, 0.8 mol, 1.08 eq) in THF (100 mL) over 5.5 hours, maintaining the temperature at 63-67° C. Stir the reaction for 4 hours at 65° C. A water/MTBE work-up of the reaction mixture yields 1-(methoxycarbonyl)-1-(tert-butoxycarbonyl)cyclopent-3-ene.